Cas no 1240528-70-4 (3-1-(Ethanesulfonyl)piperidin-4-yl-1-(pyridin-2-ylmethyl)urea)

• Product Name: 3-1-(Ethanesulfonyl)piperidin-4-yl-1-(pyridin-2-ylmethyl)urea
• CAS No: 1240528-70-4
• MF: C₁₄H₂₂N₄O₃S
• MW: 326.414481639862
• CID: 5558164
• Update Time: 2025-05-22

3-1-(Ethanesulfonyl)piperidin-4-yl-1-(pyridin-2-ylmethyl)urea Chemical and Physical Properties

Names and Identifiers

• Urea, N-[1-(ethylsulfonyl)-4-piperidinyl]-N'-(2-pyridinylmethyl)-
• 3-[1-(Ethanesulfonyl)piperidin-4-yl]-1-(pyridin-2-ylmethyl)urea
• 3-1-(Ethanesulfonyl)piperidin-4-yl-1-(pyridin-2-ylmethyl)urea

• Inchi： 1S/C14H22N4O3S/c1-2-22(20,21)18-9-6-12(7-10-18)17-14(19)16-11-13-5-3-4-8-15-13/h3-5,8,12H,2,6-7,9-11H2,1H3,(H2,16,17,19)
• InChI Key： BJSCCELZKRYXGA-UHFFFAOYSA-N
• SMILES： N(C1CCN(S(CC)(=O)=O)CC1)C(NCC1=NC=CC=C1)=O

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• pka: 12.97±0.46(Predicted)

Additional information on 3-1-(Ethanesulfonyl)piperidin-4-yl-1-(pyridin-2-ylmethyl)urea

Comprehensive Overview of 3-1-(Ethanesulfonyl)piperidin-4-yl-1-(pyridin-2-ylmethyl)urea (CAS No. 1240528-70-4)

The compound 3-1-(Ethanesulfonyl)piperidin-4-yl-1-(pyridin-2-ylmethyl)urea (CAS No. 1240528-70-4) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a piperidine core modified with an ethanesulfonyl group and a pyridin-2-ylmethyl urea moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity or receptor binding, given its structural resemblance to known bioactive molecules.

In recent years, the demand for novel small-molecule inhibitors and therapeutic agents has surged, driven by advancements in precision medicine and targeted drug delivery. 3-1-(Ethanesulfonyl)piperidin-4-yl-1-(pyridin-2-ylmethyl)urea aligns with this trend, as its sulfonamide and urea functionalities are often associated with enhanced pharmacokinetic properties. These features are critical for improving drug solubility, bioavailability, and metabolic stability—key factors in modern drug development.

The synthesis of CAS No. 1240528-70-4 involves multi-step organic reactions, including sulfonylation and urea formation, which require precise control of reaction conditions. Chemists have explored various synthetic routes to optimize yield and purity, leveraging techniques such as HPLC purification and NMR characterization. The compound's stability under physiological conditions is another area of active investigation, as it influences its suitability for in vivo studies.

From a pharmacological perspective, 3-1-(Ethanesulfonyl)piperidin-4-yl-1-(pyridin-2-ylmethyl)urea has shown promise in preliminary high-throughput screening assays. Its ability to interact with specific protein targets has sparked interest in diseases where such interactions are therapeutic, such as inflammatory disorders and certain cancers. However, further validation through clinical trials is necessary to confirm its efficacy and safety.

The growing interest in structure-activity relationship (SAR) studies has also put CAS No. 1240528-70-4 in the spotlight. Researchers are keen to understand how modifications to its piperidine or pyridine components affect its biological activity. Such insights could lead to the development of derivatives with improved selectivity and potency, addressing unmet medical needs.

In the context of AI-driven drug discovery, 3-1-(Ethanesulfonyl)piperidin-4-yl-1-(pyridin-2-ylmethyl)urea serves as an excellent case study. Computational models can predict its binding affinities and optimize its molecular properties, reducing the time and cost associated with traditional drug development. This synergy between computational chemistry and experimental validation is reshaping the pharmaceutical landscape.

Environmental and regulatory considerations are also paramount. While CAS No. 1240528-70-4 is not classified as hazardous, its handling and disposal must adhere to Good Laboratory Practices (GLP) to ensure safety and compliance. Researchers must document its use meticulously, particularly in preclinical studies, to meet global regulatory standards.

In summary, 3-1-(Ethanesulfonyl)piperidin-4-yl-1-(pyridin-2-ylmethyl)urea represents a fascinating intersection of chemistry, biology, and technology. Its potential applications in drug discovery, coupled with its structural complexity, make it a subject of enduring scientific interest. As research progresses, this compound may well emerge as a cornerstone in the development of next-generation therapeutics.